Cas no 1381812-94-7 (1-(3-CHLOROISOQUINOLIN-6-YL)ETHANONE)

• Product Name: 1-(3-CHLOROISOQUINOLIN-6-YL)ETHANONE
• CAS No: 1381812-94-7
• MF: C₁₁H₈ClNO
• MW: 205.64
• MDL: MFCD26393242
• CID: 2138389
• PubChem ID: 86675863
• Update Time: 2024-11-02

1-(3-CHLOROISOQUINOLIN-6-YL)ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-isoquinolin-6-yl)-ethanone
• 1-(3-Chloroisoquinolin-6-yl)ethanone
• BIEHIVQYNGSJBU-UHFFFAOYSA-N
• Ethanone, 1-(3-chloro-6-isoquinolinyl)-
• CID 86675863
• AB90753
• 1-(3-Chloroisoquinolin-6-yl)ethan-1-one
• MFCD26393242
• DB-300528
• TQR0311
• 1381812-94-7
• SCHEMBL9899008
• CS-0445575
• 1-(3-CHLOROISOQUINOLIN-6-YL)ETHANONE

• MDL： MFCD26393242
• Inchi： 1S/C11H8ClNO/c1-7(14)8-2-3-9-6-13-11(12)5-10(9)4-8/h2-6H,1H3
• InChI Key： BIEHIVQYNGSJBU-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(C(C)=O)C=CC=2C=N1

Computed Properties

• Exact Mass: 205.0294416g/mol
• Monoisotopic Mass: 205.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives